4-Bromo-3-fluoro-N-hydroxybenzamidine
Overview
Description
4-Bromo-3-fluoro-N-hydroxybenzamidine is a chemical compound with the molecular formula C7H6BrFN2O . It is a derivative of benzamidine .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-fluoro-N-hydroxybenzamidine can be analyzed using its molecular formula C7H6BrFN2O . The molecule’s weight is 233.04 . Further structural analysis would require more specific data or computational chemistry techniques.Scientific Research Applications
Synthesis of Pyrrole and Pyrrolidine Compounds
4-bromo-2-hydroxy benzoic acid hydrazide is used in the synthesis of pyrrole and pyrrolidine compounds, which are then evaluated for their antibacterial and antifungal activities. This showcases the potential of bromo-fluoro-benzamidine derivatives in pharmaceutical applications (Mehta, 2013).
Synthesis of Hydroxybenzamidines
The compound plays a role in the preparation of 2-hydroxybenzamidines from 3-aminobenzisoxazoles, indicating its importance in the synthesis of complex molecular structures (Lepore, Schacht & Wiley, 2002).
Electrochemical Fluorination
4-Bromobenzamide, a related compound, is used in electrochemical fluorination processes, demonstrating the chemical reactivity and potential application of such compounds in various synthesis and modification processes (Shainyan & Danilevich, 2006).
Electronic and Energy Applications
Electrolyte Additive for Lithium-Ion Batteries
4-bromo-2-fluoromethoxybenzene is utilized as a bi-functional electrolyte additive for lithium-ion batteries. It forms a polymer film upon electrochemical polymerization, offering overcharge protection and enhancing thermal stability, indicating the potential of bromo-fluoro-benzamidine derivatives in enhancing energy storage technologies (Zhang Qian-y, 2014).
Molecular Design and Sensing Applications
Multifunctional Probe for Ion Monitoring
The compound 4-bromo-2-hydroxyben Rhodamine B hydrazide is utilized in the molecular design of a multifunctional probe for simultaneous monitoring of various ions and l-phenylalanine recognition in living cells and zebrafishes. This highlights the role of bromo-fluoro-benzamidine derivatives in the development of advanced sensing technologies for biological and environmental monitoring (Zhao et al., 2019).
Safety and Hazards
properties
IUPAC Name |
4-bromo-3-fluoro-N'-hydroxybenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrFN2O/c8-5-2-1-4(3-6(5)9)7(10)11-12/h1-3,12H,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQMUWERQTRJLKZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=NO)N)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C(=N/O)/N)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-fluoro-N-hydroxybenzamidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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